molecular formula C19H30NO2+ B1205649 Pentapiperium CAS No. 26372-86-1

Pentapiperium

Cat. No. B1205649
CAS RN: 26372-86-1
M. Wt: 304.4 g/mol
InChI Key: WSWDKMFWJOALEW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Pentapiperium metilsulfate is an alkylbenzene.

Scientific Research Applications

  • Passive Mechanical Properties of Human Leukocytes :

    • Research conducted by Schmid-Schönbein et al. (1981) investigated the rheological properties of human leukocytes using micropipette experiments. This study is significant for understanding cell behavior under mechanical stress, which can be critical in various biomedical applications (Schmid-Schönbein et al., 1981).
  • Structure of Pentacene Monolayers on Silicon Oxide :

    • A study by Mannsfeld et al. (2009) explored the structure of pentacene monolayers on silicon oxide, which is relevant for organic semiconductor research. Understanding the molecular arrangement in these layers is crucial for improving the performance of organic electronic devices (Mannsfeld et al., 2009).
  • Pentacene as Protection Layers of Graphene :

    • Research by Jee et al. (2009) indicated that pentacene could be used as a protection layer for graphene on SiC surfaces. This finding is significant for the preservation and application of graphene in electronic devices, maintaining its unique electronic properties (Jee et al., 2009).
  • Degradation of Pentachlorophenol with Zero-Valence Iron :

    • Jou's 2008 research focused on the degradation of pentachlorophenol using zero-valence iron coupled with microwave energy. This method presents an environmentally friendly approach for degrading industrial solvents, contributing to sustainable industrial practices (Jou, 2008).

properties

CAS RN

26372-86-1

Product Name

Pentapiperium

Molecular Formula

C19H30NO2+

Molecular Weight

304.4 g/mol

IUPAC Name

(1,1-dimethylpiperidin-1-ium-4-yl) 3-methyl-2-phenylpentanoate

InChI

InChI=1S/C19H30NO2/c1-5-15(2)18(16-9-7-6-8-10-16)19(21)22-17-11-13-20(3,4)14-12-17/h6-10,15,17-18H,5,11-14H2,1-4H3/q+1

InChI Key

WSWDKMFWJOALEW-UHFFFAOYSA-N

SMILES

CCC(C)C(C1=CC=CC=C1)C(=O)OC2CC[N+](CC2)(C)C

Canonical SMILES

CCC(C)C(C1=CC=CC=C1)C(=O)OC2CC[N+](CC2)(C)C

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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